Cas no 76354-12-6 (1-Bromo-3-(methylsulfanyl)methylbenzene)

• Product Name: 1-Bromo-3-(methylsulfanyl)methylbenzene
• CAS No: 76354-12-6
• MF: C₈H₉BrS
• MW: 217.126060247421
• MDL: MFCD14644218
• CID: 2195115
• PubChem ID: 12587516
• Update Time: 2025-05-22

1-Bromo-3-(methylsulfanyl)methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(methylsulfonylmethyl)benzene
• BDA35412
• 3-bromobenzyl methyl sulfide
• W10420
• SY145848
• Z17129082
• MFCD14644218
• SCHEMBL514684
• CS-0037537
• AS-64697
• EN300-118551
• Benzene, 1-bromo-3-[(methylthio)methyl]-
• AKOS008903005
• 1-bromo-3-methylsulfanylmethyl-benzene
• 76354-12-6
• IAYANMBFMSHEHV-UHFFFAOYSA-N
• (3-Bromobenzyl)(methyl)sulfane
• 1-bromo-3-[(methylsulfanyl)methyl]benzene
• 1-bromo-3-(methylsulfanylmethyl)benzene
• 1-Bromo-3-(methylsulfanyl)methylbenzene

• MDL： MFCD14644218
• Inchi： 1S/C8H9BrS/c1-10-6-7-3-2-4-8(9)5-7/h2-5H,6H2,1H3
• InChI Key： IAYANMBFMSHEHV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CSC

Computed Properties

• Exact Mass: 215.96083g/mol
• Monoisotopic Mass: 215.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-3-(methylsulfanyl)methylbenzene

Research Brief on 1-Bromo-3-(methylsulfanyl)methylbenzene (CAS: 76354-12-6) in Chemical and Biomedical Applications

1-Bromo-3-(methylsulfanyl)methylbenzene (CAS: 76354-12-6) is a brominated aromatic compound with a methylsulfanyl functional group that has recently gained attention in chemical synthesis and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules. Recent studies have explored its potential as a building block for drug candidates, with a focus on its reactivity in cross-coupling reactions and its role in constructing sulfur-containing pharmacophores.

In the pharmaceutical context, the methylsulfanyl moiety of this compound has shown promise in enhancing drug-like properties through improved metabolic stability and membrane permeability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing thioether-containing kinase inhibitors, where the compound served as a key precursor in a Suzuki-Miyaura coupling reaction. The resulting molecules exhibited improved selectivity profiles against specific cancer targets.

From a chemical perspective, researchers have investigated the compound's reactivity in various transformations. A recent publication in Organic Letters (2024) highlighted its use in photoinduced C-S bond formation reactions, enabling efficient synthesis of complex sulfur heterocycles. The bromine substituent at the benzylic position provides an excellent handle for further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions.

In drug discovery applications, 1-Bromo-3-(methylsulfanyl)methylbenzene has been employed in fragment-based drug design approaches. Its structural features allow for efficient elaboration into more complex molecules while maintaining favorable physicochemical properties. Computational studies have suggested that derivatives of this scaffold may exhibit improved binding affinities to certain protein targets, particularly in the realm of CNS disorders.

The safety profile and handling considerations of this compound have also been subjects of recent investigation. While generally stable under standard laboratory conditions, studies recommend storage under inert atmosphere due to potential sensitivity to oxidation at the sulfur center. Current research is exploring greener synthetic routes to this intermediate to improve sustainability in pharmaceutical manufacturing processes.

Looking forward, the unique combination of bromine and sulfur functionalities in this molecule continues to inspire innovative applications. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) development and as a precursor for radiopharmaceuticals. The compound's versatility positions it as a valuable tool in both academic and industrial settings for medicinal chemistry and chemical biology research.